2-Isothiocyanato-3-nitro pyridine

• Molecular Formula: C6H3N3O2S
• Molecular Weight: 181.17 g/mol
• IUPAC Name: 2-isothiocyanato-3-nitropyridine
• InChI: InChI=1S/C6H3N3O2S/c10-9(11)5-2-1-3-7-6(5)8-4-12/h1-3H
• InChI Key: IGXMSIJEDLJCOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N=C=S)[N+](=O)[O-]

Description

2-Isothiocyanato-3-nitro pyridine is a useful research compound. Its molecular formula is C6H3N3O2S and its molecular weight is 181.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Isothiocyanato-3-nitro pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Isothiocyanato-3-nitro pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 10 g sample of 2-chloro-3-nitropyridine, an 8 g sample of potassium isothiocyanate, and 75 ml of acetic acid were combined and refluxed for 2 h. The reaction mixture was then cooled and poured into 400 ml of ice/H2O. The resulting solid was washed with water, redissolved in ethyl acetate and washed (4×) with water. The ethyl acetate solution was then treated with activated carbon, dried over anhydrous Na2SO4, filtered and evaporated to dryness to provide 3.72 g of the title compound. m.p.=115°-118° C.